Cas no 1694045-95-8 (7-(2-fluorophenyl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine)

• Product Name: 7-(2-fluorophenyl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine
• CAS No: 1694045-95-8
• MF: C₁₀H₁₀FN₅
• MW: 219.218304157257
• CID: 5905218
• PubChem ID: 136840311
• Update Time: 2025-10-29

7-(2-fluorophenyl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(2-fluorophenyl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine
• 7-(2-fluorophenyl)-4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine
• EN300-1118979
• 1694045-95-8

• Inchi： 1S/C10H10FN5/c11-8-4-2-1-3-7(8)9-5-6-12-10-13-14-15-16(9)10/h1-4,9H,5-6H2,(H,12,13,15)
• InChI Key： UXSTUTIUQMCHJZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1CCNC2=NN=NN12

Computed Properties

• Exact Mass: 219.09202350g/mol
• Monoisotopic Mass: 219.09202350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Additional information on 7-(2-fluorophenyl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine

7-(2-Fluorophenyl)-4H,5H,6H,7H-1,2,3,4-Tetrazolo[1,5-a]pyrimidine: A Comprehensive Overview

The compound 7-(2-fluorophenyl)-4H,5H,6H,7H-1,2,3,4-tetrazolo[1,5-a]pyrimidine (CAS No: 1694045-95-8) is a highly specialized heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of tetrazolopyrimidines, which are known for their unique structural features and versatile applications. The presence of the 2-fluorophenyl group introduces additional functionality and reactivity to the molecule.

Recent studies have highlighted the importance of tetrazolopyrimidines in drug discovery and development. The tetrazolo[1,5-a]pyrimidine core is a key structural element that contributes to the compound's stability and bioavailability. This structure has been shown to exhibit potent biological activities, including anti-inflammatory and anticancer properties. The integration of the fluorophenyl group further enhances these properties by modulating the electronic environment of the molecule.

One of the most promising applications of this compound lies in its potential as a lead molecule for developing novel therapeutic agents. Researchers have demonstrated that 7-(2-fluorophenyl)-4H,5H,6H,7H-1,2,3,4-tetrazolo[1,5-a]pyrimidine can interact with key biological targets such as kinases and proteases. These interactions suggest its role in inhibiting pathways associated with chronic diseases like cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the product. This has made it possible to scale up production for preclinical studies and eventual clinical trials.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses confirm its molecular structure and purity. The CAS No: 1694045-95-8 serves as a unique identifier for this compound in chemical databases worldwide.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of 7-(2-fluorophenyl)-4H,5H,6H,7H-1,2,3,4-tetrazolo[1,a]pyrimidine to enhance its efficacy as a drug candidate. This includes modifying its solubility profile and improving its metabolic stability.

In conclusion,7-(2-fluorophenyl)-4H,a pyrimidine represents a cutting-edge advancement in heterocyclic chemistry with broad implications for drug development. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic avenues.